6-Cyano-3-cyclopropoxypicolinic acid

• Molecular Formula: C10H8N2O3
• Molecular Weight: 204.18 g/mol
• IUPAC Name: 6-cyano-3-cyclopropyloxypyridine-2-carboxylic acid
• InChI: InChI=1S/C10H8N2O3/c11-5-6-1-4-8(15-7-2-3-7)9(12-6)10(13)14/h1,4,7H,2-3H2,(H,13,14)
• InChI Key: FMBLAFZGKZJGII-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=C(C=C2)C#N)C(=O)O

Description

6-Cyano-3-cyclopropoxypicolinic acid is a picolinic acid derivative featuring a pyridine ring substituted with a cyano group (-CN) at the 6-position, a cyclopropoxy group (-O-cyclopropane) at the 3-position, and a carboxylic acid (-COOH) at the 2-position (Figure 1). The combination of these substituents confers unique physicochemical properties:

• Cyano group: Electron-withdrawing, enhancing the acidity of the carboxylic acid and influencing electronic interactions with biological targets .
• Cyclopropoxy group: A strained ether moiety that may improve metabolic stability and introduce steric effects, altering binding affinity .
• Carboxylic acid: Facilitates metal chelation and hydrogen bonding, critical for biological activity .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-Cyano-3-cyclopropoxypicolinic acid typically involves multi-step organic reactions. One common method includes the cyclopropanation of a suitable precursor followed by the introduction of the cyano group. The reaction conditions often involve the use of strong bases and specific catalysts to ensure the desired product formation.

Industrial Production Methods: In an industrial setting, the production of 6-Cyano-3-cyclopropoxypicolinic acid may involve large-scale reactions using optimized conditions to maximize yield and purity. The process might include continuous flow reactors and advanced purification techniques to ensure the compound meets the required standards for its intended applications.

Chemical Reactions Analysis

Types of Reactions: 6-Cyano-3-cyclopropoxypicolinic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: Reduction reactions can convert the cyano group to other functional groups such as amines.

Substitution: The compound can participate in substitution reactions where the cyano or cyclopropoxy groups are replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst are often used.

Substitution: Various nucleophiles and electrophiles can be used depending on the desired substitution.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce amines.

Scientific Research Applications

6-Cyano-3-cyclopropoxypicolinic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein interactions.

Medicine: Research is ongoing to explore its potential as a therapeutic agent due to its unique structural properties.

Industry: It can be used in the development of new materials and as an intermediate in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 6-Cyano-3-cyclopropoxypicolinic acid involves its interaction with specific molecular targets. The cyano group can participate in hydrogen bonding and other interactions with proteins and enzymes, potentially inhibiting their activity. The cyclopropoxy group adds steric hindrance, which can influence the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of 6-Cyano-3-cyclopropoxypicolinic Acid and Analogs

Compound Name	Substituents (Position)	Key Properties/Bioactivity	Unique Features
6-Cyano-3-cyclopropoxypicolinic acid	-CN (6), -O-cyclopropane (3), -COOH (2)	High metabolic stability, metal chelation	Synergistic effects of -CN and cyclopropoxy groups
6-Chloro-3-cyanopicolinic acid	-Cl (6), -CN (3), -COOH (2)	Antiviral, insecticidal (metal chelation)	Dual halogen and cyano substitution
3-Cyclopropoxy-6-fluoropicolinic acid	-F (6), -O-cyclopropane (3), -COOH (2)	Enhanced bioavailability	Fluorine improves metabolic stability
6-(1-Cyanocyclopropyl)picolinic acid	-CN-cyclopropane (6), -COOH (2)	Neuroprotective potential	Cyanocyclopropyl enhances lipophilicity
6-Cyanonicotinic acid	-CN (6), -COOH (3)	Distinct reactivity in nucleophilic substitutions	Cyano at 6-position alters electronic density
6-(3-(Trifluoromethyl)phenoxy)picolinic acid	-O-C6H4-CF3 (6), -COOH (2)	Herbicidal activity	Trifluoromethyl boosts lipophilicity

Substituent Effects on Chemical Reactivity

• Cyano vs. Halogen (Cl/F): The cyano group at position 6 (6-Cyano-3-cyclopropoxypicolinic acid) is more electron-withdrawing than chlorine or fluorine, increasing the carboxylic acid's acidity (pKa ~1.5–2.0) compared to halogenated analogs (pKa ~2.5–3.0) . This enhances metal-binding capacity, critical for enzymatic inhibition.
• Cyclopropoxy vs.

Physicochemical and Metabolic Properties

• Lipophilicity (LogP): The cyclopropoxy group in 6-Cyano-3-cyclopropoxypicolinic acid increases LogP (~1.8) compared to unsubstituted picolinic acid (LogP ~0.5), improving cell permeability. However, it remains less lipophilic than 6-(3-(Trifluoromethyl)phenoxy)picolinic acid (LogP ~2.5) .
• Metabolic Stability: Fluorine in 3-Cyclopropoxy-6-fluoropicolinic acid reduces oxidative metabolism, whereas the cyano group in the target compound may resist enzymatic degradation via different pathways (e.g., cytochrome P450 bypass) .